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Compound of Interest

Compound Name: 2-Chlorocycloheptanone

CAS No.: 766-66-5

Cat. No.: B1583524 Get Quote

Executive Summary
2-Chlorocycloheptanone (CAS: 766-66-5) is a reactive

-haloketone intermediate used primarily in the synthesis of heterocycles and pharmaceutical
scaffolds.[1] Its stability profile is defined by high reactivity toward nucleophiles and a
propensity for elimination reactions driven by the conformational strain of the seven-membered
ring.[1]

Core Storage Directive: This compound is a Lachrymator and thermally labile. It must be stored

at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent hydrolysis and elimination to

cyclohept-2-en-1-one.[1]

Chemical Profile & Reactivity Mechanisms
Understanding the instability of 2-Chlorocycloheptanone requires analyzing its electronic and

steric environment.[1]

Alpha-Halo Reactivity: The electron-withdrawing chlorine atom activates the adjacent

carbonyl group, making the

-carbon highly electrophilic.[1] This facilitates nucleophilic attack (e.g., by water/moisture)
and subsequent displacement of the chloride.
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Conformational Strain: The cycloheptanone ring possesses unique torsional strain (Pitzer

strain). The presence of the chlorine atom adds steric bulk, encouraging elimination

reactions to relieve this strain by forming a planar conjugated enone system.

Degradation Pathways
The compound degrades via three primary mechanisms when improper storage conditions are

met:

Thermal Elimination (Dehydrohalogenation): Even at moderate temperatures, it eliminates

Hydrogen Chloride (HCl) to form 2-Cyclohepten-1-one.[1] This reaction is autocatalytic as

the released HCl can further catalyze degradation.

Hydrolysis: Exposure to atmospheric moisture leads to nucleophilic substitution, yielding 2-

Hydroxycycloheptanone and HCl.

Photolysis: Like many

-haloketones, UV exposure can cleave the C-Cl bond via homolytic fission, generating
radical species that lead to oligomerization.
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Figure 1: Primary degradation pathways of 2-Chlorocycloheptanone showing thermal

elimination and hydrolysis risks.

Storage & Handling Protocols
To maintain purity >97% over extended periods, the following "Chain of Custody" protocol must

be implemented.

Environmental Conditions[1][3][4]
Parameter Specification Scientific Rationale

Temperature 2°C to 8°C (Refrigerated)

Retards the kinetics of

dehydrohalogenation

(elimination).[1]

Atmosphere Argon (Preferred) or Nitrogen

Displaces oxygen and

moisture.[1] Argon is heavier

than air, providing a better

"blanket" for liquids.

Light Dark / Amber Glass
Prevents radical cleavage of

the C-Cl bond.[1]

Container Glass (Borosilicate)

Avoid plastics that may leach

or react with HCl.[1] PTFE-

lined caps are mandatory to

prevent corrosion.[1]

Handling Workflow (Self-Validating System)
Every time the container is opened, the "Inert Loop" must be closed to prevent degradation.

Equilibration: Allow the refrigerated container to reach room temperature before opening.

This prevents condensation of atmospheric moisture onto the cold liquid surface (a primary

cause of hydrolysis).

Dispensing: Operate inside a fume hood (Lachrymator hazard). Use a dry syringe or glass

pipette.
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Purging: Immediately backfill the headspace with dry Argon gas for 15–30 seconds before

resealing.

Sealing: Wrap the cap with Parafilm to ensure a gas-tight seal during refrigerated storage.
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Figure 2: Standard Operating Procedure (SOP) for handling and storage to minimize moisture

intrusion.

Quality Control & Monitoring
Degradation is often invisible until it is advanced. Routine monitoring is required for stocks

stored >3 months.

Visual Check: The pure compound is a clear to pale yellow liquid. Darkening or browning

indicates oxidation or polymerization.

NMR Validation:

1H NMR (CDCl3): Monitor the

-proton signal. Appearance of vinylic protons (multiplets around 5.8–6.5 ppm) indicates the
formation of 2-cyclohepten-1-one.[1]

GC-MS: Look for the parent ion (

146/148) and check for the lower molecular weight peak of the enone (

110) formed by loss of HCl.[1]

Safety & Toxicology (Lachrymator Warning)
As an

-chloroketone, this compound acts as a powerful alkylating agent.[1]

Lachrymator: Causes severe eye irritation and tearing. Handle only in a functioning fume

hood.

Skin Contact: Corrosive/Irritant. Can cause burns. Double-glove (Nitrile) is recommended.[1]

Inhalation: Destructive to mucous membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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